Cas no 526-66-9 ((1R,8S)-1-Pyrrolizidinecarboxylic acid)
526-66-9 structure
Product Name:(1R,8S)-1-Pyrrolizidinecarboxylic acid
CAS No:526-66-9
MF:C8H13NO2
MW:155.194322347641
CID:2002004
PubChem ID:12304359
Update Time:2025-04-21
(1R,8S)-1-Pyrrolizidinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,8S)-1-Pyrrolizidinecarboxylic acid
- (4R,5S)-1-Azabicyclo[3.3.0]octane-4-carboxylic acid
- Trachelanthamidic acid
- 526-66-9
- (1R,7aS)-Hexahydro-1H-pyrrolizine-1-carboxylic acid
- Trachelanthamidin-9-oic acid
- D6CEL31LSB
- UNII-D6CEL31LSB
- EUN9LCR25Z
- Trachelanthamidic acid, (+/-)-
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aS)-
- 11017-88-2
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R-cis)-
- UNII-EUN9LCR25Z
- 1H-Pyrrolizine-1-carboxylic acid, hexahydro-, (1R,7aS)-rel-
-
- Inchi： 1S/C8H13NO2/c10-8(11)6-3-5-9-4-1-2-7(6)9/h6-7H,1-5H2,(H,10,11)
- InChI Key： BZYGCNOHXFJSTG-UHFFFAOYSA-N
- SMILES： OC(C1C2N(CCC2)CC1)=O
Computed Properties
- Exact Mass: 155.094628657Da
- Monoisotopic Mass: 155.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 40.5Ų
(1R,8S)-1-Pyrrolizidinecarboxylic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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